Cas no 1695771-59-5 (2-ethoxy-5,7-diazaspiro3.4octane-6,8-dione)

• Product Name: 2-ethoxy-5,7-diazaspiro3.4octane-6,8-dione
• CAS No: 1695771-59-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4611377
• PubChem ID: 75525656
• Update Time: 2025-06-07

2-ethoxy-5,7-diazaspiro3.4octane-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5,7-diazaspiro3.4octane-6,8-dione

• Inchi： 1S/C8H12N2O3/c1-2-13-5-3-8(4-5)6(11)9-7(12)10-8/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key： UUTFCUXNPQRESM-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)NC(=O)N2)CC1OCC

Additional information on 2-ethoxy-5,7-diazaspiro3.4octane-6,8-dione

Research Brief on 2-Ethoxy-5,7-diazaspiro[3.4]octane-6,8-dione (CAS: 1695771-59-5): Recent Advances and Applications

The compound 2-ethoxy-5,7-diazaspiro[3.4]octane-6,8-dione (CAS: 1695771-59-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-ethoxy-5,7-diazaspiro[3.4]octane-6,8-dione as a key intermediate in the development of novel heterocyclic compounds. A 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in constructing spiro-fused scaffolds that exhibit enhanced binding affinity to protein targets implicated in neurodegenerative diseases. The compound's rigid spirocyclic core appears to confer improved metabolic stability compared to linear analogs, making it particularly valuable for CNS-targeted therapeutics.

Pharmacological investigations have revealed promising activity profiles for derivatives of 1695771-59-5. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that optimized analogs show selective inhibition of histone deacetylase 6 (HDAC6) with IC50 values in the low nanomolar range. This finding suggests potential applications in oncology, particularly for hematological malignancies where HDAC6 inhibition has shown clinical efficacy. The ethoxy substituent at the 2-position was found to be critical for maintaining both potency and selectivity.

Structural biology studies utilizing X-ray crystallography have provided insights into the molecular interactions of 2-ethoxy-5,7-diazaspiro[3.4]octane-6,8-dione derivatives with their biological targets. The spirocyclic framework creates a unique three-dimensional conformation that enables simultaneous interactions with multiple binding pockets, a feature that may explain the observed high target specificity. These structural insights are informing the design of next-generation inhibitors with improved pharmacokinetic properties.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric methods have enabled the preparation of enantiomerically pure forms of 1695771-59-5. A 2024 report in Angewandte Chemie described a palladium-catalyzed asymmetric synthesis that achieves >99% ee, addressing previous challenges in stereocontrol. This methodological breakthrough is expected to facilitate more extensive structure-activity relationship studies and accelerate lead optimization efforts.

Looking forward, the unique properties of 2-ethoxy-5,7-diazaspiro[3.4]octane-6,8-dione position it as a valuable scaffold for addressing challenging drug targets. Current research directions include exploration of its applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's balanced lipophilicity and polarity profile suggest potential for oral bioavailability, though comprehensive ADME studies are still ongoing. As the understanding of its structure-activity relationships continues to evolve, 1695771-59-5 and its derivatives are likely to play an increasingly important role in medicinal chemistry campaigns targeting protein-protein interactions and allosteric modulation.